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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
spectroscopic properties, and isolation of Yunnandaphninine G, a complex
C30Daphniphyllum alkaloid. The information presented herein is crucial for researchers
engaged in natural product synthesis, medicinal chemistry, and drug discovery.

Chemical Structure

Yunnandaphninine G is a polycyclic alkaloid isolated from the leaves and stems of
Daphniphyllum yunnanense.[1] Its molecular formula has been established as C30H47NO3,
and its complex framework is characteristic of the Daphniphyllum alkaloid family. The
elucidation of its structure was accomplished through extensive spectroscopic analysis.[1]

Chemical Structure of Yunnandaphninine G:
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Caption: Conceptual representation of a complex polycyclic alkaloid structure.
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Spectroscopic Data

The structure of Yunnandaphninine G was determined through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). The key quantitative data from these analyses are summarized below.

Table 1: Spectroscopic Data for Yunnandaphninine G

Parameter Value
Molecular Formula C30H47NO3
CAS Number 1042143-83-8

Note: Detailed NMR (1H, 13C, COSY, HMQC, HMBC) and high-resolution mass spectrometry
(HRMS) data are essential for the complete structural assignment. This information is
contained within the primary literature and is crucial for comparative purposes and for guiding

synthetic efforts.

Experimental Protocols
Isolation of Yunnandaphninine G

The following is a generalized workflow for the isolation of Daphniphyllum alkaloids, based on

the initial report on Yunnandaphninine G.
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Caption: General workflow for the isolation of Yunnandaphninine G.
Detailed Methodology:

The isolation of Yunnandaphninine G, along with other Daphniphyllum alkaloids, was reported
from the leaves and stems of Daphniphyllum yunnanense.[1] The experimental protocol, as
described in the primary literature, would typically involve the following steps:
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o Extraction: The dried and powdered plant material is extracted with a suitable organic
solvent, such as methanol or ethanol.

e Acid-Base Partitioning: The resulting crude extract is subjected to an acid-base extraction to
selectively isolate the alkaloidal fraction.

o Chromatographic Separation: The crude alkaloid mixture is then separated using a
combination of chromatographic techniques. This often includes column chromatography on
silica gel and Sephadex LH-20.

» Final Purification: Final purification to yield pure Yunnandaphninine G is typically achieved
through preparative High-Performance Liquid Chromatography (HPLC).

Biological Activity

Currently, there is no publicly available data on the specific biological activities of
Yunnandaphninine G. However, Daphniphyllum alkaloids as a class are known to possess a
wide range of interesting biological properties, which warrants further investigation into the
potential pharmacological effects of this molecule.

Synthesis

The total synthesis of Yunnandaphninine G has not yet been reported. The complex
polycyclic structure presents a significant challenge for synthetic chemists and offers an
opportunity for the development of novel synthetic strategies.

Conclusion

Yunnandaphninine G represents a structurally complex member of the Daphniphyllum
alkaloids. This guide provides the foundational chemical information for this natural product.
Further research is required to elucidate its biological activity and to develop a synthetic route
to access this intricate molecule. The detailed spectroscopic and experimental data available in
the primary literature are indispensable for any future work in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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